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Compound of Interest

Compound Name:
1-(Pyridin-2-ylmethyl)piperidine-4-

carboxylic acid

Cat. No.: B065591 Get Quote

An In-Depth Technical Guide to 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid (CAS:

685827-70-7)

Disclaimer: This document serves as a summary of publicly available information. Significant

gaps exist in the scientific literature regarding the synthesis, biological activity, and

experimental protocols for 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid.

Section 1: Core Chemical Information
1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid is a heterocyclic compound featuring a

pyridine ring linked via a methylene bridge to a piperidine-4-carboxylic acid moiety.

Physicochemical Properties
A summary of the available quantitative data for this compound is presented in Table 1. It is

important to note that comprehensive experimental data for properties such as solubility,

melting point, and boiling point are not readily available in the public domain.

Table 1: Physicochemical Data for 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid
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Property Value Source

CAS Number 685827-70-7 Multiple supplier catalogs

Molecular Formula C₁₁H₁₄N₂O₂ [1][2]

Molecular Weight 206.24 g/mol [1][2]

Appearance Data not available -

Solubility Data not available -

Melting Point Data not available -

Boiling Point Data not available -

Chemical Structure
The structural representation of 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid is

provided below.

Caption: 2D representation of the molecular structure.

Section 2: Synthesis and Manufacturing
Detailed and verified experimental protocols for the synthesis of 1-(Pyridin-2-
ylmethyl)piperidine-4-carboxylic acid are not published in peer-reviewed scientific literature.

However, based on general principles of organic chemistry, a plausible synthetic route can be

hypothesized.

Hypothetical Synthetic Pathway
A potential method for the synthesis of this compound is the N-alkylation of piperidine-4-

carboxylic acid with 2-(chloromethyl)pyridine or a similar reactive pyridine derivative.

Hypothetical Synthesis Workflow

Piperidine-4-carboxylic acid + 2-(Chloromethyl)pyridine N-Alkylation Reaction
(Solvent, Base)

Step 1 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acidStep 2: Purification
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Caption: A possible synthetic workflow for the title compound.

Note: This proposed pathway is purely hypothetical and would require experimental validation

to determine optimal reaction conditions, yields, and purification methods.

Section 3: Biological Activity and Potential
Applications
There is a notable absence of published research on the biological activity, pharmacological

profile, or potential therapeutic applications of 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic
acid. The piperidine and pyridine moieties are common scaffolds in medicinal chemistry,

suggesting that this compound could be of interest for screening in various biological assays.

However, without any experimental data, its role in any signaling pathway or its efficacy as a

drug candidate remains entirely speculative.

Section 4: Experimental Protocols
A thorough search of scientific databases and patent literature did not yield any specific

experimental protocols involving the use of 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic
acid.

Section 5: Summary and Future Directions
1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid is a chemical entity for which there is a

significant deficit of publicly available scientific information. While its basic chemical identity is

established, a comprehensive understanding of its synthesis, properties, and biological function

is lacking.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b065591?utm_src=pdf-body-img
https://www.benchchem.com/product/b065591?utm_src=pdf-body
https://www.benchchem.com/product/b065591?utm_src=pdf-body
https://www.benchchem.com/product/b065591?utm_src=pdf-body
https://www.benchchem.com/product/b065591?utm_src=pdf-body
https://www.benchchem.com/product/b065591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Information Availability Status

1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid

Basic Chemical Data
(Available)

In-depth Technical Data
(Unavailable)

Click to download full resolution via product page

Caption: Current status of available information.

Future research efforts would be necessary to elucidate the fundamental characteristics of this

compound. Key areas for investigation would include the development of a reliable synthetic

route, characterization of its physicochemical properties, and comprehensive screening for

biological activity to determine any potential for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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